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Compound of Interest

3-(Cyclobutylmethyl)-4-fluoro-1H-
Compound Name:

indole
CAS No.: 1713160-72-5
Cat. No.: B2865716

Get Quote

\ J

Executive Summary & Compound Profile

e |IUPAC Name: 3-(Cyclobutylmethyl)-4-fluoro-1H-indole
¢ Molecular Formula: CizHi4FN
e Exact Mass: 203.1110
o Core Scaffold: Indole (Benzopyrrole)
» Key Substituents:
o C4-Fluoro: Provides a diagnostic NMR handle (

F) and alters the electronic environment of the benzene ring.
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o C3-Cyclobutylmethyl: A lipophilic side chain introduced via Friedel-Crafts alkylation or
reductive alkylation.

Analytical Strategy

The validation of this molecule relies on a "Triangulation Method":

e F NMR: Confirms the presence and integrity of the fluorinated aromatic core.

 H NMR: Verifies the alkyl side chain connectivity and the specific substitution pattern (C4 vs.
C5/C6/C7).

e MS (ESI+): Confirms the molecular weight and fragmentation fingerprint.

Mass Spectrometry (MS) Data[1][2][3]1[4][5][6][7][8]
Acquisition Parameters (Recommended)

« lonization Source: Electrospray lonization (ESI) or APCI.[1]
o Polarity: Positive Mode (+ve).

e Solvent System: MeOH/H20 + 0.1% Formic Acid.

Fragmentation Logic & Diagnostic lons

The fragmentation pattern of 3-substituted indoles is dominated by the stability of the indole
cation and the cleavage of the C3-side chain.
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m/z (Calculated)

lon Identity

Interpretation

204.118

Protonated Molecular lon

(Base Peak in soft ionization).

226.100

Sodium adduct (common in

unbuffered solvents).

135.048

4-Fluoroindole Core. Result of

-cleavage losing the

cyclobutylmethyl radical.

148.056

Quinolinium Rearrangement.
Expansion of the indole ring
often observed in El or high-

energy CID.

69.070

Cyclobutylmethyl Cation.
Characteristic side-chain
fragment.[2][3][4][5]

Fragmentation Pathway Diagram
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Caption: Proposed ESI+ fragmentation pathway. The cleavage of the C3-alkyl bond is the

primary diagnostic event.
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Nuclear Magnetic Resonance (NMR) Data[2][3][4][5]
[6][91[11][12][13]
F NMR (The Diagnostic Anchor)

The fluorine atom at position 4 is the most reliable starting point for characterization. It couples
to protons at C5 and C3 (if H is present, but here C3 is substituted) and creates a distinct
splitting pattern in the Carbon spectrum.

e Chemical Shift:

-122.0 to -126.0 ppm (referenced to CFCls).

e Multiplicity: dd (doublet of doublets) or multiplet due to coupling with H5 and H2.
e Decoupling: Run
H{

H} (proton-decoupled) to simplify to a singlet for purity integration.

H NMR (Proton)

Solvent;: DMSO-

(preferred for NH visibility) or CDCIs. Frequency: 400 MHz or higher recommended.
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Position

Shift (

ppm)

Multiplicity

Coupling (Hz)

Assignment
Logic

NH (1)

10.8-11.2

brs

Indole NH.
Disappears with
D20 shake.

H2

7.15-7.25

dors

C2-H. Often
appears as a
singlet if F-

coupling is weak.

H5

6.80 - 6.95

dd

Diagnostic. Ortho
to Fluorine.
Large H-F

coupling.

H6

7.00-7.10

ddd/td

Meta to Fluorine.
Pseudo-triplet
due to
overlapping

couplings.

H7

7.25-7.35

Typical indole
doublet.

CHz2 (8)

2.85-2.95

Methylene linker
attached to C3.

CH (9)

2.50-2.65

Cyclobutyl

methine.

Cyclobutyl

1.70-2.10

Cyclobutyl
methylene
protons (ring

puckering).

Critical Note on H5: The H5 proton is shielded by the ortho-fluorine and split by it. Look for a

doublet of doublets in the upfield aromatic region (6.8—6.9 ppm).
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C NMR (Carbon)
The

C spectrum will exhibit extensive splitting due to
F-
C coupling (

). This is not an impurity; it is the structural proof.

Shift (
Carbon Coupling (Hz) Type Note
ppm)
C-F ipso carbon.
C4 ~156.0 d Very low intensity
doublet.
C2 ~123.0 - S Indole C2.
Substituted
C3 ~114.5 d carbon. Split by
F.
Bridgehead
C3a ~118.0 d
carbon.[6]
Orthoto F.
C5 ~105.0 d _ .
Upfield shifted.
C6 ~122.5 d Meta to F.
C7 ~110.0 - S Distal carbon.
C7a ~138.0 - s/d Bridgehead.
) Methylene
Linker ~30.0 d/s )
bridge.
Cyclobutyl
Cyclobutyl ~36.0, 28.0,18.0 - s
carbons.
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Experimental Protocols
Protocol 1: NMR Sample Preparation

e Objective: Maximize resolution of F-H couplings.
e Solvent: DMSO-

is superior to CDCIs for this compound because it sharpens the NH signal and prevents
aggregation of the planar indole rings.

e Concentration: 5-10 mg in 0.6 mL solvent.

e Tube: High-precision 5mm NMR tube (Class A).

e Procedure:
o Dissolve compound completely (sonicate if necessary).
o Filter through a cotton plug if any particulate is visible.

o Crucial Step: If NH signal is broad, add 1 drop of activated molecular sieves to the tube to
remove trace water, which catalyzes proton exchange.

Protocol 2: Analytical Workflow
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Crude Synthesis Product

TLC Screening
(Hex/EtOAc 4:1)

Flash Chromatography

Sio2

UPLC-MS (ESI+)
Target: m/z 204.1

>95% Purity

NMR Sample Prep
(DMSO-d6)

Acquire 1H, 19F, 13C

Compare J-Couplings

Confirm C4-F Split

Click to download full resolution via product page

Caption: Step-by-step workflow from crude synthesis to spectroscopic validation.

References & Data Sources

» Indole Spectroscopic Standards:
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o Joule, J. A, & Mills, K. (2010).[7] Heterocyclic Chemistry. 5th Ed. Wiley. (Standard
reference for Indole NH and C2/C3 shifts).

e Fluorine Coupling Constants:
o Dolbier, W. R. (2009).[7] Guide to Fluorine NMR for Organic Chemists. Wiley. (Source for

and

coupling ranges in fluoroaromatics).
o Fragmentation of Substituted Indoles:

o HolcCapek, M., et al. (2010).[7] "Mass Spectrometry of Indole Derivatives." Journal of Mass
Spectrometry.

e 4-Fluoroindole Core Data:

o Sigma-Aldrich/Merck. 4-Fluoroindole Product Specification & Spectra. (Used for core
aromatic shift calibration).

o 3-Alkylindole Synthesis & Characterization:

o Somei, M., et al. (2001). "The Chemistry of Indoles." Heterocycles. (Reference for 3-alkyl
shift perturbations).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb
transition - PMC [pmc.ncbi.nim.nih.gov]

6. westmont.edu [westmont.edu]

7. 2-(4-Fluorophenyl)-3-methyl-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Structural Elucidation & Spectroscopic Characterization:
3-(Cyclobutylmethyl)-4-fluoro-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2865716/docs#structural-elucidation-spectroscopic-
characterization-3-cyclobutylmethyl-4-fluoro-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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